Ethyl 5-amino-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxylate hydrochloride

• IUPAC Name: ethyl 5-amino-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C10H14N2O3.ClH/c1-2-14-10(13)9-7-5-6(11)3-4-8(7)15-12-9;/h6H,2-5,11H2,1H3;1H
• InChI Key: HUCYULHXKVWQGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC2=C1CC(CC2)N.Cl
• Molecular Formula: C10H15ClN2O3
• Molecular Weight: 246.69 g/mol

Description

Ethyl 5-amino-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxylate hydrochloride, commonly known as ETBIC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and pharmacology. The compound belongs to the family of isoxazole derivatives, which are known for their diverse biological activities.

Mechanism Of Action

The mechanism of action of ETBIC is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases. For example, ETBIC has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.

Biochemical And Physiological Effects

ETBIC has been shown to have a number of biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response. Additionally, ETBIC has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death.

Advantages And Limitations For Lab Experiments

ETBIC has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. Additionally, it has been shown to be effective in a number of different disease models, making it a versatile compound for research. However, there are also some limitations to its use. For example, its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments.

Future Directions

There are several future directions for research on ETBIC. One area of interest is the development of more potent and selective derivatives of ETBIC that can be used as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of ETBIC and to identify its molecular targets. Finally, more research is needed to explore the potential applications of ETBIC in other disease models.

Synthesis Methods

The synthesis of ETBIC involves the reaction of ethyl 4-chloro-3-nitrobenzoate with hydroxylamine hydrochloride, followed by reduction with sodium dithionite and cyclization with sodium acetate. This method has been reported to yield a high purity product with good yield.

Scientific Research Applications

ETBIC has been extensively studied for its potential applications as a therapeutic agent for various diseases. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. In particular, ETBIC has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.